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Compound of Interest

Compound Name: Solvent Red 135

Cat. No.: B034295 Get Quote

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of Solvent Red 135 stock

solutions for use in various laboratory applications, including fluorescence microscopy and as a

coloring agent in polymer-based research and drug delivery systems.

Introduction
Solvent Red 135 is a fluorescent dye with a distinctive red-orange emission. Due to its high

thermal stability and solubility in organic solvents, it is widely utilized in the plastics industry and

is gaining traction in research and development for applications such as polymer labeling, drug

encapsulation studies, and as a fluorescent probe. Proper preparation of stock solutions is

critical to ensure experimental reproducibility and accuracy. This document outlines the

necessary procedures for preparing stable and reliable Solvent Red 135 stock solutions.

Physicochemical and Safety Data
A comprehensive understanding of the properties and safety considerations of Solvent Red
135 is essential before handling.

Table 1: Physicochemical Properties of Solvent Red 135

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b034295?utm_src=pdf-interest
https://www.benchchem.com/product/b034295?utm_src=pdf-body
https://www.benchchem.com/product/b034295?utm_src=pdf-body
https://www.benchchem.com/product/b034295?utm_src=pdf-body
https://www.benchchem.com/product/b034295?utm_src=pdf-body
https://www.benchchem.com/product/b034295?utm_src=pdf-body
https://www.benchchem.com/product/b034295?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₈H₆Cl₄N₂O [1][2]

Molecular Weight 408.06 g/mol [1][2]

Appearance Bright red powder [2][3]

Melting Point 308 - 310 °C [4]

Solubility in Water Insoluble [2][3]

Table 2: Solubility of Solvent Red 135 in Common Organic Solvents at 20°C

Solvent Solubility (g/L) Reference

Acetone 0.2 [5]

Butyl Acetate 0.2 [5]

Dichloromethane 0.3 [5]

Ethyl Alcohol 0.1 [5]

Methylbenzene 0.6 [5]

Dimethyl Sulfoxide (DMSO)
Soluble (quantitative data not

specified)
[6]

Table 3: Safety Information for Solvent Red 135
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Hazard Description Precautionary Measures

Handling
Avoid inhalation of dust and

contact with skin and eyes.

Work in a well-ventilated area

or fume hood. Wear

appropriate personal protective

equipment (PPE).

Personal Protective Equipment
Safety goggles, gloves, lab

coat.

Ensure proper fit and inspect

before use.

Storage of Powder

Store in a cool, dry, well-

ventilated place away from

incompatible materials such as

strong oxidizing agents.

Keep container tightly closed

and protected from light.

First Aid (Skin Contact)
Wash off with soap and plenty

of water.

Seek medical attention if

irritation develops.

First Aid (Eye Contact)

Rinse thoroughly with plenty of

water for at least 15 minutes

and consult a physician.

First Aid (Ingestion)

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician.

First Aid (Inhalation)

Move person into fresh air. If

not breathing, give artificial

respiration.

Consult a physician.

Experimental Protocols
The following protocols provide a step-by-step guide for the preparation of Solvent Red 135
stock solutions. Dimethyl sulfoxide (DMSO) is a recommended solvent due to its high solvating

power for many organic compounds and its miscibility with aqueous media used in many

biological applications.

Materials and Equipment
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Solvent Red 135 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Spatula

Weighing paper or boat

Volumetric flasks (various sizes)

Pipettes and pipette tips

Vortex mixer

Sonicator (optional)

Amber glass vials or polypropylene tubes for storage

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Protocol for Preparation of a 1 mg/mL Stock Solution in
DMSO
This protocol describes the preparation of a 1 mg/mL stock solution, a common starting

concentration for many laboratory applications.

Preparation:

Ensure all glassware is clean and dry.

Don appropriate PPE.

Weighing Solvent Red 135:

Tare the analytical balance with a clean weighing paper or boat.

Carefully weigh out the desired amount of Solvent Red 135 powder (e.g., 1 mg).
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Dissolution:

Transfer the weighed powder to a clean, appropriately sized volumetric flask (e.g., 1 mL

for a 1 mg/mL solution).

Add a small amount of DMSO to the flask to wet the powder.

Bring the volume up to the mark with DMSO.

Cap the flask and vortex thoroughly for 1-2 minutes to ensure complete dissolution.

If the powder does not fully dissolve, sonicate the solution for 5-10 minutes.

Storage:

Aliquot the stock solution into smaller, single-use amber glass vials or polypropylene tubes

to avoid repeated freeze-thaw cycles.[7][8]

Store the aliquots at -20°C, protected from light.[1][7]

Properly stored, DMSO stock solutions of many fluorescent dyes are stable for several

months.[9]

Protocol for Preparation of a 10 mM Stock Solution in
DMSO
For applications requiring molar concentrations, this protocol outlines the preparation of a 10

mM stock solution.

Calculation:

The molecular weight of Solvent Red 135 is 408.06 g/mol .

To prepare a 10 mM (0.010 mol/L) solution, you will need 4.0806 mg of Solvent Red 135
per 1 mL of DMSO.

Weighing and Dissolution:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.allencell.org/uploads/8/1/9/9/81996008/sop_for_fluorescent-dye-solution-for-flat-field-correction_v1.0_6.pdf
https://www.researchgate.net/post/Texas-red-maleimide-in-DMSO-storage-and-stability-For-how-much-time-i-can-store-dye-solution
https://biotium.com/faqs/can-the-viafluor-se-cell-proliferation-dye-stock-solutions-in-dmso-be-stored-after-reconstitution-what-is-the-expected-expiry/
https://www.allencell.org/uploads/8/1/9/9/81996008/sop_for_fluorescent-dye-solution-for-flat-field-correction_v1.0_6.pdf
https://www.selleckchem.com/qa.html
https://www.benchchem.com/product/b034295?utm_src=pdf-body
https://www.benchchem.com/product/b034295?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Follow the same weighing and dissolution steps as outlined in Protocol 3.2, adjusting the

mass of Solvent Red 135 and the volume of DMSO accordingly.

Storage:

Store the 10 mM stock solution in the same manner as described in Protocol 3.2.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for preparing a Solvent Red 135 stock

solution.
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Workflow for Solvent Red 135 Stock Solution Preparation

Preparation

Weighing

Dissolution

Storage

Don PPE

Tare Balance

Clean & Dry Glassware

Weigh Solvent Red 135

Transfer Powder to Flask

Add DMSO

Vortex to Dissolve

Sonicate (if necessary)

Aliquot into Vials

Store at -20°C, Protected from Light

Click to download full resolution via product page

Caption: Workflow for preparing Solvent Red 135 stock solutions.
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Conclusion
The protocols outlined in this document provide a standardized method for the preparation of

Solvent Red 135 stock solutions, which is crucial for achieving reliable and reproducible

results in research and development. Adherence to these guidelines, along with proper safety

precautions, will ensure the effective use of this versatile fluorescent dye in a variety of

laboratory settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b034295?utm_src=pdf-body
https://www.benchchem.com/product/b034295?utm_src=pdf-custom-synthesis
https://biotium.com/faqs/can-the-viafluor-se-cell-proliferation-dye-stock-solutions-in-dmso-be-stored-after-reconstitution-what-is-the-expected-expiry/
http://www.worlddyevariety.com/solvent-dyes/solvent-red-135.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6434782.htm
https://www.finelandchem.com/solvent-red-135/
https://www.epsilonpigments.com/solvent-dyes/oil-soluble-dyes/Solvent-Red/Solvent-Red-135.html
https://www.researchgate.net/post/Should_i_make_a_stock_solution_of_ethanolic_plant_extract_with_DMSO_or_water_how_can_i_make_1mg_ml_stock_solution_for_cell_culture
https://www.allencell.org/uploads/8/1/9/9/81996008/sop_for_fluorescent-dye-solution-for-flat-field-correction_v1.0_6.pdf
https://www.researchgate.net/post/Texas-red-maleimide-in-DMSO-storage-and-stability-For-how-much-time-i-can-store-dye-solution
https://www.selleckchem.com/qa.html
https://www.benchchem.com/product/b034295#preparation-of-solvent-red-135-stock-solutions-for-laboratory-use
https://www.benchchem.com/product/b034295#preparation-of-solvent-red-135-stock-solutions-for-laboratory-use
https://www.benchchem.com/product/b034295#preparation-of-solvent-red-135-stock-solutions-for-laboratory-use
https://www.benchchem.com/product/b034295#preparation-of-solvent-red-135-stock-solutions-for-laboratory-use
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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